N-(3-chloro-4-fluorophenyl)-1-(pyrazine-2-carbonyl)azetidine-3-carboxamide
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Description
N-(3-chloro-4-fluorophenyl)-1-(pyrazine-2-carbonyl)azetidine-3-carboxamide is a useful research compound. Its molecular formula is C15H12ClFN4O2 and its molecular weight is 334.74. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
The synthesis of related compounds involves strategic chemical reactions to introduce functional groups that allow further functionalization, making them valuable as building blocks in medicinal chemistry. For instance, the synthesis of fluorinated pyrazoles and their derivatives involves processes such as monofluorination and condensation with hydrazines. These methods are crucial for creating compounds with potential biological activities and for studying their structural properties, including hydrogen bonding patterns and molecular interactions (Surmont et al., 2011).
Antimicrobial and Antitumor Activities
Compounds structurally related to N-(3-chloro-4-fluorophenyl)-1-(pyrazine-2-carbonyl)azetidine-3-carboxamide have been evaluated for their antimicrobial and antitumor activities. For example, new series of azetidin-2-one derivatives have been synthesized and shown to exhibit antimicrobial activity, highlighting the potential of these compounds in developing new therapeutic agents (Shailesh et al., 2012). Similarly, derivatives containing pyrazole and pyrimidine rings have been synthesized and evaluated for their cytotoxic effects against various cancer cell lines, suggesting their potential use as anticancer agents (Riyadh, 2011).
Antiviral Activity
Research into the antiviral activity of related compounds has also been conducted. For instance, certain N-phenylpyrazine-2-carboxamides were found to possess significant in vitro activity against Mycobacterium tuberculosis, showcasing their potential as anti-mycobacterial agents (Zítko et al., 2013). These findings are critical for addressing the need for new treatments for tuberculosis and other infectious diseases.
Molecular Docking and Antiviral Screening
Molecular docking studies have been employed to predict the interaction between these compounds and biological targets. For example, spectroscopic and quantum chemical studies, along with molecular docking, have been conducted to understand the binding mechanisms of these compounds to specific enzymes, potentially guiding the design of inhibitors for therapeutic applications (Sebastian et al., 2016).
Properties
IUPAC Name |
N-(3-chloro-4-fluorophenyl)-1-(pyrazine-2-carbonyl)azetidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12ClFN4O2/c16-11-5-10(1-2-12(11)17)20-14(22)9-7-21(8-9)15(23)13-6-18-3-4-19-13/h1-6,9H,7-8H2,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HZOVCSLAYMIGIJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)C2=NC=CN=C2)C(=O)NC3=CC(=C(C=C3)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12ClFN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.73 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.